Cas no 139584-78-4 (5-Pyrimidinecarboxylic acid, 2-propynyl ester)
139584-78-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-propynyl ester
CAS No:139584-78-4
MF:C8H6N2O2
MW:162.145441532135
CID:1275464
PubChem ID:15748931
Update Time:2025-04-20
5-Pyrimidinecarboxylic acid, 2-propynyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 2-propynyl ester
- prop-2-ynyl pyrimidine-5-carboxylate
- DTXSID30577917
- PROP-2-YN-1-YL PYRIMIDINE-5-CARBOXYLATE
- 139584-78-4
-
- Inchi: 1S/C8H6N2O2/c1-2-3-12-8(11)7-4-9-6-10-5-7/h1,4-6H,3H2
- InChI Key: VVAWOXDVRMMVKJ-UHFFFAOYSA-N
- SMILES: O(CC#C)C(C1=CN=CN=C1)=O
Computed Properties
- Exact Mass: 162.04298
- Monoisotopic Mass: 162.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08
5-Pyrimidinecarboxylic acid, 2-propynyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
139584-78-4 (5-Pyrimidinecarboxylic acid, 2-propynyl ester) Related Products
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